Cas no 1261664-89-4 (3,4-Bis(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3,4-Bis(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261664-89-4
• MF: C₁₇H₇Cl₆N
• MW: 437.962178468704
• CID: 4970075
• Update Time: 2025-05-20

3,4-Bis(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C17H7Cl6N/c18-12-5-16(22)14(20)3-9(12)8-1-2-24-7-11(8)10-4-15(21)17(23)6-13(10)19/h1-7H
• InChI Key： ILMMGNUYJIZSKH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CN=CC=1C1C=C(C(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 7.7
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Bis(2,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 3,4-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261664-89-4)

3,4-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261664-89-4) is a specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound, characterized by its unique polychlorinated aromatic structure, is often explored for its potential applications in advanced material synthesis and drug development. Its molecular framework, featuring two 2,4,5-trichlorophenyl groups attached to a pyridine ring, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for high-performance organic compounds like 3,4-Bis(2,4,5-trichlorophenyl)pyridine has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its potential role as a building block for functional materials, such as organic semiconductors and catalysts. The compound's electron-deficient nature, attributed to the chlorine substituents, makes it a candidate for charge-transfer complexes and photovoltaic applications.

One of the most frequently searched questions about 3,4-Bis(2,4,5-trichlorophenyl)pyridine revolves around its synthesis methods. The compound is typically prepared through cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, which facilitate the formation of the aryl-aryl bonds. These methods are favored for their high selectivity and moderate reaction conditions, aligning with the growing emphasis on eco-friendly chemical processes.

Another area of interest is the compound's thermal stability and solubility, which are critical for its integration into polymer matrices or nanocomposites. Studies have shown that 3,4-Bis(2,4,5-trichlorophenyl)pyridine exhibits remarkable thermal resistance, making it suitable for high-temperature applications. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, further enhances its versatility in laboratory settings.

The biological activity of 3,4-Bis(2,4,5-trichlorophenyl)pyridine has also been a topic of exploration, particularly in the context of medicinal chemistry. While not classified as a pharmaceutical active ingredient, its structural motifs are often investigated for their potential interactions with biological targets. For instance, the pyridine core is a common feature in drug-like molecules, and the chlorinated phenyl groups may influence binding affinity and metabolic stability.

From an industrial perspective, 3,4-Bis(2,4,5-trichlorophenyl)pyridine is valued for its potential use in electronic devices and optoelectronic materials. Its electron-accepting properties make it a promising candidate for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). As the demand for flexible electronics grows, compounds like this are increasingly relevant to next-generation technologies.

Environmental considerations are another key focus for researchers working with 3,4-Bis(2,4,5-trichlorophenyl)pyridine. The compound's chlorinated structure raises questions about its biodegradability and environmental persistence. Current studies aim to evaluate its ecological impact and develop safer alternatives or degradation pathways. This aligns with broader trends in sustainable chemistry, where minimizing hazardous waste is a priority.

In summary, 3,4-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261664-89-4) is a multifaceted compound with applications spanning materials science, pharmaceutical research, and electronics. Its unique chemical properties and structural features make it a valuable subject of study, particularly in the context of emerging technologies and sustainable practices. As research continues, this compound is likely to play an increasingly important role in innovative scientific developments.